Cas no 823233-45-0 (L-Leucine, L-alanyl-L-asparaginyl-L-threonyl-L-valyl-)

• Product Name: L-Leucine, L-alanyl-L-asparaginyl-L-threonyl-L-valyl-
• CAS No: 823233-45-0
• MF: C₂₂H₄₀N₆O₈
• MW: 516.588405609131
• CID: 693984
• PubChem ID: 71419109
• Update Time: 2025-04-19

L-Leucine, L-alanyl-L-asparaginyl-L-threonyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-alanyl-L-asparaginyl-L-threonyl-L-valyl-
• (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-4-amino-2-[[(2S)-2-aminopropanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoic acid
• 823233-45-0
• L-Alanyl-L-asparaginyl-L-threonyl-L-valyl-L-leucine
• DTXSID10838376

• Inchi： 1S/C22H40N6O8/c1-9(2)7-14(22(35)36)26-20(33)16(10(3)4)27-21(34)17(12(6)29)28-19(32)13(8-15(24)30)25-18(31)11(5)23/h9-14,16-17,29H,7-8,23H2,1-6H3,(H2,24,30)(H,25,31)(H,26,33)(H,27,34)(H,28,32)(H,35,36)/t11-,12+,13-,14-,16-,17-/m0/s1
• InChI Key： YLXLZJUIWACMOV-KHYRULFTSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H]([C@@H](C)O)NC([C@H](CC(N)=O)NC([C@H](C)N)=O)=O)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 516.29076226g/mol
• Monoisotopic Mass: 516.29076226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 243Ų